Cas no 1806172-92-8 (3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806172-92-8
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4835138
• Update Time: 2025-07-02

3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H7F3INO3/c1-4-5(2-6(15)16)3-14-8(7(4)13)17-9(10,11)12/h3H,2H2,1H3,(H,15,16)
• InChI Key： MDHOLYPESNSQPU-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CC(=O)O)=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid

3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1806172-92-8): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid, identified by its CAS number CAS No. 1806172-92-8, represents a significant intermediate in the realm of pharmaceutical synthesis. Its unique structural composition, featuring a pyridine core adorned with an iodo substituent, a methyl group, a trifluoromethoxy moiety, and an acetic acid side chain, makes it a versatile building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed an increasing demand for advanced intermediates that facilitate the synthesis of complex molecules with high efficacy and selectivity. The presence of the iodo group in 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds.

The trifluoromethoxy group is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. This characteristic is particularly valuable in drug design, as it can enhance the pharmacokinetic properties of the final product. Furthermore, the acetic acid side chain provides a carboxylate functionality, enabling further derivatization into esters or amides, which are common modifications in medicinal chemistry.

Recent studies have highlighted the utility of 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular signaling pathways, making them attractive targets for therapeutic intervention. The pyridine scaffold is particularly well-suited for kinase inhibition due to its ability to interact with the ATP-binding pocket of these enzymes. For instance, derivatives of this compound have been explored as potential treatments for cancers and inflammatory diseases.

The trifluoromethoxy group has been extensively studied for its ability to modulate drug properties such as solubility and binding affinity. In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that incorporating trifluoromethoxy groups into pyridine-based kinase inhibitors significantly improved their binding affinity to target enzymes while maintaining favorable pharmacokinetic profiles. This finding underscores the importance of 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid as a key intermediate in drug development.

In addition to its role in kinase inhibition, 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid has been utilized in the synthesis of antiviral agents. The pyridine core is known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. Recent research has shown that derivatives of this compound can inhibit the replication of RNA viruses by blocking viral polymerase activity. This opens up new avenues for the development of antiviral therapies against emerging viral threats.

The acetic acid side chain in 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid also provides opportunities for further functionalization into other bioactive moieties. For example, it can be converted into amides or esters that exhibit antimicrobial properties. These derivatives have shown promise in preclinical studies as potential treatments for resistant bacterial infections. The ability to modify this compound into various functional groups makes it an invaluable tool for medicinal chemists.

The synthesis of 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid involves multi-step organic transformations that highlight its complexity and synthetic utility. The process typically begins with the halogenation of a pyridine precursor followed by selective functionalization at different positions using appropriate reagents. The introduction of the trifluoromethoxy group requires specialized reagents and conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced synthetic methodologies in pharmaceutical research.

In conclusion, 3-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806172-92-8) is a multifaceted intermediate with significant applications in pharmaceutical synthesis. Its unique structural features enable its use in various drug development strategies, including kinase inhibition and antiviral therapy. The ongoing research into its derivatives continues to expand its potential applications, making it an essential component in modern medicinal chemistry.